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Compound Name: 2,6-Diiodo-3-methylbenzoic acid

Cat. No.: B12042799

Get Quote

Executive Summary
This guide provides a technical framework for the structural characterization of 2,6-Diiodo-3-
methylbenzoic acid (2,6-D-3-MBA). Unlike standard benzoic acid derivatives, this scaffold

presents a unique competition between steric repulsion (forcing non-planarity) and halogen

bonding (directing supramolecular assembly).

This document compares 2,6-D-3-MBA against two critical benchmarks:

2,6-Dimethylbenzoic acid: The steric equivalent (to isolate bulk effects).

2,6-Diiodobenzoic acid: The electronic equivalent (to isolate the asymmetry of the 3-methyl

group).

Part 1: Structural Significance & Comparative
Analysis[1]
The Steric-Electronic Conflict
In 2,6-disubstituted benzoic acids, the ortho-substituents force the carboxyl group (
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) to rotate out of the phenyl ring plane to relieve steric strain. This "Twist Angle" (

) is a critical determinant of solubility and biological docking.

Hypothesis for 2,6-D-3-MBA:

Steric Bulk: Iodine (Van der Waals radius ~1.98 Å) is significantly larger than the methyl

group (~2.0 Å effective radius, but compressible). However, the 3-methyl group in 2,6-D-3-

MBA introduces a "buttressing effect," potentially locking the iodine at position 2 into a more

rigid conformation than in the symmetrical 2,6-diiodo analog.

Halogen Bonding (

-hole): Unlike the methyl analog, the iodine atoms possess a positive electrostatic cap (

-hole), enabling linear

or

interactions that compete with the classic carboxylic acid dimer.

Comparative Performance Matrix
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Feature Target: 2,6-D-3-MBA

Alt A: 2,6-

Dimethylbenzoic

Acid

Alt B: 2,6-

Diiodobenzoic Acid

Primary Interaction
Mixed: H-Bonding +

Halogen Bonding
H-Bonding (Dimer)

Strong Halogen

Bonding

Carboxyl Twist (

)

High (>60° predicted)

due to buttressing

Moderate (~53-59°)

[1]
High (~60-70°)

Symmetry

Asymmetric (

or

likely)

Symmetric potential Symmetric

Crystal Density High (>2.0 g/cm³) Low (~1.1 g/cm³) Very High

Solubility Profile
Low (Lipophilic +

Lattice Energy)
Moderate Low

Utility
Scaffold for

Hypervalent Iodine
Steric Probe XB Donor

Analyst Note: The 3-methyl group destroys the

symmetry found in Alternative B. This reduction in symmetry often leads to higher

solubility than the symmetrical analog due to less efficient crystal packing, a critical

feature for drug formulation.

Part 2: Experimental Protocols
Crystallization Workflow (Self-Validating)
To obtain X-ray quality single crystals, we utilize a Dual-Method Strategy to screen for

polymorphism (solvates vs. pure forms).
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Caption: Dual-stream crystallization strategy to isolate thermodynamic (evaporation) and kinetic

(diffusion) polymorphs.

Detailed Protocol: Vapor Diffusion (Method B)
Objective: Grow crystals slowly to minimize defects caused by rapid precipitation of the

heavy iodine atoms.

Inner Vial: Dissolve 20 mg of 2,6-D-3-MBA in 1.5 mL of Acetone. Ensure the solution is clear

(filter through 0.45 µm PTFE if needed).

Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 10 mL of n-Hexane

or Pentane.

Mechanism: The volatile non-solvent (Hexane) diffuses into the acetone, slowly lowering

solubility.

Validation: If precipitate appears immediately (<1 hour), the concentration is too high. Dilute

by 50% and repeat.

Data Collection & Refinement Strategy
Radiation Source: Mo-Kα (

Å). Note: Cu-sources cause significant absorption fluorescence with Iodine; Mo is mandatory.

Absorption Correction: Multi-scan or numerical absorption correction is critical due to the

high absorption coefficient (
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) of Iodine.

Refinement Target:

. If residual electron density peaks (

) appear near Iodine, model as rotational disorder or check for twinning.

Part 3: Data Analysis & Interpretation
Once the structure is solved, you must analyze the specific geometric parameters that define

the compound's utility.

The "Twist" Analysis (Steric Quantification)
Measure the torsion angle

.

If

: Indicates intermolecular forces (H-bonds) are overcoming steric strain.

If

: Steric dominance. This correlates with lower conjugation and higher reactivity of the ring
toward electrophilic aromatic substitution.

Halogen Bonding Network (Supramolecular Logic)
Unlike 2,6-dimethylbenzoic acid, 2,6-D-3-MBA can form "Structure-Directing" halogen bonds.
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Iodine (Sigma Hole +)

Acceptor (O/N Lone Pair -)

Electrostatic Attraction

Linearity Check
Angle C-I...O ~ 180°

Distance Check
d(I...O) < sum(vdW radii)

Valid Halogen Bond

Click to download full resolution via product page

Caption: Logic gate for validating Halogen Bonds. The angle must be near-linear (160-180°) to

confirm sigma-hole interaction.

Validation Criteria:

Distance: The

distance must be less than the sum of Van der Waals radii (approx 3.50 Å).

Angle: The

angle must be

. If the angle is

, it is likely just close packing, not a directed halogen bond [2].

Part 4: Application in Drug Design
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Bioisosterism
2,6-D-3-MBA is often used as a bioisostere for 2,6-dimethylbenzoic acid.

Why swap Methyl for Iodine?

Lipophilicity: Iodine increases

significantly, improving membrane permeability.

Metabolic Stability: The C-I bond is generally more resistant to oxidation than a benzylic

methyl group (

).

Binding Affinity: The Iodine can engage in halogen bonding with backbone carbonyls in the

target protein, an interaction impossible for the methyl group.

Synthesis of Hypervalent Iodine Reagents
The crystal structure analysis confirms the proximity of the Iodine to the Carboxyl oxygen. If the

distance is short (< 3.0 Å), this pre-organizes the molecule for oxidation into benziodoxoles

(e.g., Dess-Martin Periodinane analogs), which are potent, mild oxidizing agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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